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Compound of Interest

Compound Name: L-fructofuranose

Cat. No.: B11826388

This guide provides a comprehensive overview of the nomenclature and systematic IUPAC
naming conventions for L-fructofuranose, a five-membered ring form of the ketose sugar L-
fructose. This document is intended for researchers, scientists, and professionals in the field of
drug development and carbohydrate chemistry.

Introduction to Fructofuranose

Fructose, a ketohexose with the chemical formula CeH120s, can exist in both open-chain and
cyclic forms.[1] The cyclic structures are formed through an intramolecular hemiacetal reaction,
where a hydroxyl group attacks the ketone carbonyl carbon.[1][2] When the hydroxyl group on
carbon 5 attacks the ketone at carbon 2, a five-membered ring is formed, which is referred to
as a "furanose” structure, named after its resemblance to the heterocyclic compound furan.[2]
[3] In agueous solutions, fructose exists as an equilibrium mixture of its different isomeric
forms, including fructopyranose (a six-membered ring) and fructofuranose.[4][5]

L-Configuration and Anomerism

The "L" designation in L-fructofuranose refers to the stereochemical configuration at the chiral
carbon furthest from the anomeric carbon, which is C-5. In the Haworth projection of an L-
furanose, the substituent on this highest-numbered chiral carbon (the CH20H group at C-5) is
oriented downwards.[3]

The formation of the cyclic furanose ring creates a new stereocenter at the anomeric carbon
(C-2 for fructose).[6][7] This gives rise to two possible diastereomers known as anomers,
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designated as alpha (a) and beta (). The distinction between these anomers is based on the
orientation of the hydroxyl group on the anomeric carbon relative to the substituent on the
highest-numbered chiral carbon (C-5).[3][7]

o a-L-fructofuranose: In the alpha anomer of an L-sugar, the anomeric hydroxyl group is cis
to the substituent on the highest-numbered chiral carbon. In the Haworth projection of a-L-
fructofuranose, both the anomeric hydroxyl group at C-2 and the CH20H group at C-5 are
pointing in the same direction (downwards).

e [(B-L-fructofuranose: In the beta anomer of an L-sugar, the anomeric hydroxyl group is trans
to the substituent on the highest-numbered chiral carbon. For -L-fructofuranose, the
anomeric hydroxyl group at C-2 points upwards, while the CH20H group at C-5 points
downwards in the Haworth projection.[8]

IUPAC Nomenclature

The systematic IUPAC name for L-fructofuranose provides a precise description of its
structure, including the stereochemistry at each chiral center.

The general IUPAC name for L-fructofuranose is (3R,4R,5S)-2,5-bis(hydroxymethyl)oxolane-
2,3,4-triol.[9]

The specific IUPAC names for the anomers are as follows:

¢ a-L-fructofuranose: The systematic IUPAC name is (2R,3R,4R,5S)-2,5-
bis(hydroxymethyl)oxolane-2,3,4-triol.[10] Another systematic name is alpha-L-arabino-hex-
2-ulofuranose.[10]

e [B-L-fructofuranose: The systematic IUPAC name is (2S,3R,4R,5S)-2,5-
bis(hydroxymethyl)oxolane-2,3,4-triol.[8] Another systematic name is beta-L-arabino-hex-2-
ulofuranose.[8]

Quantitative Data

The following table summarizes key quantitative data for L-fructofuranose and its anomers.
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Property Value Reference
Molecular Formula CeH1206 [81I9][10]
Molar Mass 180.16 g/mol [819]
Monoisotopic Mass 180.06338810 Da [9]

Structural Diagrams

The following diagrams illustrate the Haworth projections of a-L-fructofuranose and 3-L-
fructofuranose, generated using the Graphviz DOT language.
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|
H CH20H c4 H OH
OH H

Click to download full resolution via product page

Haworth projection of a-L-fructofuranose.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-fructofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/L-fructofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-fructofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-fructofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/L-fructofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/L-fructofuranose
https://www.benchchem.com/product/b11826388?utm_src=pdf-body
https://www.benchchem.com/product/b11826388?utm_src=pdf-body
https://www.benchchem.com/product/b11826388?utm_src=pdf-body
https://www.benchchem.com/product/b11826388?utm_src=pdf-body-img
https://www.benchchem.com/product/b11826388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o C2 B-L-fructofuranose
|
C5 _‘ C3 OH CH20H
|
H CH20H C4 H OH
|
OH H

Click to download full resolution via product page

Haworth projection of 3-L-fructofuranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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